diendo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester hydrochloride

• IUPAC Name: ethyl (1R,2S,3R,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H15NO2.ClH/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11;/h3-4,6-9H,2,5,11H2,1H3;1H/t6-,7+,8-,9+;/m0./s1
• InChI Key: PBLUKJJZYDTALO-NPPHLGRCSA-N
• Canonical SMILES: CCOC(=O)C1C2CC(C1N)C=C2.Cl
• Isomeric SMILES: CCOC(=O)[C@H]1[C@@H]2C[C@H]([C@H]1N)C=C2.Cl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

Diendo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO2 and its molecular weight is 217.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

Studies have demonstrated the compound's utility in the context of polymerization reactions and the synthesis of novel polymers. For instance, amino acid-derived norbornene monomers have been synthesized and polymerized, leading to the formation of amphiphilic block copolymers capable of forming reverse micelles, indicating potential applications in materials science and nanotechnology (Sutthasupa, Sanda, & Masuda, 2008).

Stereoselective Synthesis

The compound and its analogs are central to stereoselective synthesis, enabling the preparation of enantiopure bicyclic β-amino acids. This is crucial for developing asymmetric synthesis methods, which are foundational in medicinal chemistry and the creation of bioactive molecules with defined stereochemistry (Olivier Songis, Didierjean, Laurent, Martínez, & Calmès, 2007).

Novel Synthetic Methodologies

Research on related bicyclic compounds has led to the discovery of unique ring expansion reactions, highlighting the role of nitrogen functional groups in promoting these transformations. Such findings are instrumental in the development of new synthetic strategies for functionalized seven-membered rings, which are valuable intermediates in organic synthesis (E. Yasui, Ootsuki, Takayama, & Nagumo, 2017).